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Compound of Interest

Compound Name: 2,4-Dimethylbenzyl! chloride

Cat. No.: B1294489

An In-depth Technical Guide to 1-(Chloromethyl)-2,4-dimethylbenzene

This technical guide provides a comprehensive overview of 1-(chloromethyl)-2,4-
dimethylbenzene, a significant chemical intermediate. The document details its chemical
properties, spectroscopic data, a detailed synthesis protocol, and its applications, particularly
for researchers, scientists, and professionals in drug development.

Nomenclature and Identification

The compound commonly known as 2,4-dimethylbenzyl chloride is systematically named
under IUPAC nomenclature as 1-(chloromethyl)-2,4-dimethylbenzene[1][2]. It is registered
under the CAS Number 824-55-5[1][2].

Synonyms:

2,4-Dimethylbenzyl chloride[1]

4-(Chloromethyl)-m-xylene[1][2]

Benzene, 1-(chloromethyl)-2,4-dimethyl-[1][2]

1,3-Dimethyl-4-(chloromethyl)benzene[1][2]

2,4-Dimethyl-1-(chloromethyl)benzene[1][2]

Physicochemical Properties
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The physical and chemical properties of 1-(chloromethyl)-2,4-dimethylbenzene are crucial for

its handling, application in synthesis, and purification. A summary of these properties is

presented below.

Property Value Source
Molecular Formula CoH1:1ClI [11[2]
Molecular Weight 154.64 g/mol [11[3]

) Colorless to Almost Colorless
Physical State

[3]

Liquid
Boiling Point 105 °C at 14 mmHg [3]
Flash Point 96 °C [3]
Specific Gravity 1.06 (20/20) [3]
Refractive Index 1.54 [3]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity assessment of the

compound.
Spectroscopy Data Highlights
13C NMR Data available in spectral databases[1].
IR Spectra Data available in spectral databases[1][2].
Raman Spectra Data available in spectral databases[1].

Electron ionization mass spectrum available in
the NIST WebBook[2][4].

Mass Spectrometry

Kovats Retention Index (Standard non-polar
column): 1207, 1208[1][2].

Gas Chromatography

Synthesis
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1-(Chloromethyl)-2,4-dimethylbenzene is typically synthesized via the chloromethylation of 2,4-
dimethylbenzene (m-xylene). This electrophilic aromatic substitution reaction introduces a
chloromethyl group onto the aromatic ring.

Experimental Protocol: Chloromethylation of m-Xylene

This protocol describes a general laboratory-scale synthesis of 1-(chloromethyl)-2,4-
dimethylbenzene. The procedure is based on established methods for chloromethylation of
aromatic compounds[5][6].

Materials:

e 2,4-Dimethylbenzene (m-xylene)

o Paraformaldehyde

» Concentrated Hydrochloric Acid (HCI)

¢ Anhydrous Calcium Chloride (or other suitable drying agent)
o Toluene (or other suitable solvent)

o Sodium Bicarbonate solution (aqueous, saturated)

 Brine (saturated NaCl solution)

Equipment:

Three-necked round-bottom flask

e Mechanical stirrer

o Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel
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« Rotary evaporator

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,
reflux condenser, and a dropping funnel, add 2,4-dimethylbenzene and paraformaldehyde in
a suitable solvent like toluene.

« Addition of Acid: Cool the flask in an ice bath. Slowly add concentrated hydrochloric acid to
the stirred mixture via the dropping funnel. Maintain the temperature during the addition.

o Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to
a moderate temperature (e.g., 60-70°C) with continuous stirring. Monitor the reaction
progress using Thin Layer Chromatography (TLC). The reaction time can vary but is typically
several hours[5][6].

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel.

o Phase Separation: Separate the organic layer from the aqueous layer.

» Washing: Wash the organic layer sequentially with water, a saturated sodium bicarbonate
solution (to neutralize any remaining acid), and finally with brine.

» Drying: Dry the organic layer over an anhydrous drying agent like calcium chloride or
magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield pure 1-
(chloromethyl)-2,4-dimethylbenzene[3].
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Reaction Setup

Charge flask with
2,4-dimethylbenzene
and paraformaldehyde
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Synthesis Workflow for 1-(chloromethyl)-2,4-dimethylbenzene.
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Reactivity and Applications

As a benzyl chloride derivative, 1-(chloromethyl)-2,4-dimethylbenzene is a reactive alkylating
agent. The chloromethyl group is susceptible to nucleophilic substitution reactions (Sn1 and
Sn2), making it a valuable building block in organic synthesis[7].

It serves as a key intermediate in the production of more complex molecules, including active
ingredients for pharmaceuticals and agrochemicals like pesticides and fungicides[7][8]. The
2,4-dichlorobenzyl chloride analogue, for instance, is used in antiseptic and disinfectant
formulations[7]. The primary utility of these compounds is to install the substituted benzyl
moiety onto a target molecule.

1-(chloromethyl)-2,4-dimethylbenzene Nucleophile (Nu~)
(Electrophile) (e.g., RO~, CN~, Rz2NH)

Sn reaction

Chloride lon (CI7) Substituted Product

Click to download full resolution via product page

General Reactivity Pathway via Nucleophilic Substitution.

Safety and Handling

1-(Chloromethyl)-2,4-dimethylbenzene is a hazardous chemical that requires careful handling
in a well-ventilated area, preferably a fume hood[9].

Hazard Identification:

o Causes severe skin burns and eye damage[3][10].
e May be corrosive to metals[3].

o Harmful if swallowed[10].

Recommended Precautions:
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Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and tightly fitting safety goggles with side-shields[9].

Handling: Avoid contact with skin and eyes. Prevent the formation of vapors and aerosols.
Use non-sparking tools to prevent fire from electrostatic discharge[9].

Storage: Store in a cool, well-ventilated place in a tightly closed, corrosion-resistant
container[3][9]. It is moisture and heat-sensitive and should be stored under an inert gas[3].
Store locked up[3].

First Aid:

o Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty
of water. Seek immediate medical attention[10].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and call a physician immediately[3].

o Ingestion: Do NOT induce vomiting. Rinse mouth and call a poison control center or doctor
immediately[3][9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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